Cas no 2097990-60-6 (3-Oxa-6-azabicyclo[3.1.1]heptane-6-carboximidamide)

• Product Name: 3-Oxa-6-azabicyclo[3.1.1]heptane-6-carboximidamide
• CAS No: 2097990-60-6
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 5047130
• Update Time: 2025-05-21

3-Oxa-6-azabicyclo[3.1.1]heptane-6-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-oxa-6-azabicyclo[3.1.1]heptane-6-carboximidamide
• 3-Oxa-6-azabicyclo[3.1.1]heptane-6-carboximidamide

• Inchi： 1S/C6H11N3O/c7-6(8)9-4-1-5(9)3-10-2-4/h4-5H,1-3H2,(H3,7,8)
• InChI Key： IVFQSDOGIQHLCO-UHFFFAOYSA-N
• SMILES： O1CC2CC(C1)N2C(=N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: -0.9
• Topological Polar Surface Area: 62.3

Additional information on 3-Oxa-6-azabicyclo[3.1.1]heptane-6-carboximidamide

3-Oxa-6-Azabicyclo[3.1.1]Heptane-6-Carboximidamide: A Comprehensive Overview

3-Oxa-6-Azabicyclo[3.1.1]Heptane-6-Carboximidamide, identified by the CAS registry number 2097990-60-6, is a unique organic compound with a bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amides, which are known for their diverse applications in drug design and materials science. The molecule's structure, comprising a fused bicyclo[3.1.1]heptane ring system with an oxo and an amino group, contributes to its distinctive chemical properties and potential biological activities.

The synthesis of 3-Oxa-6-Azabicyclo[3.1.1]Heptane-6-Carboximidamide involves a series of carefully designed organic reactions, including ring-forming processes and amide bond formation. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure samples, which are crucial for studying the compound's stereochemical effects on its biological activity. Researchers have also explored various methods to optimize the yield and purity of this compound, leveraging modern catalytic techniques and green chemistry principles.

From a physical standpoint, 3-Oxa-6-Azabicyclo[3.1.1]Heptane-6-Carboximidamide exhibits interesting properties such as moderate melting points and solubility in polar solvents, which make it suitable for various analytical techniques like NMR spectroscopy and mass spectrometry. Its thermal stability has been evaluated under different conditions, revealing its potential for use in high-temperature applications or as a precursor in further chemical transformations.

The biological activity of this compound has been a focal point of recent studies, particularly in the context of its potential as a therapeutic agent. Preclinical research has demonstrated that 3-Oxa-6-Azabicyclo[3.1.1]Heptane-6-Carboximidamide exhibits selective binding to certain protein targets, suggesting its role as a lead compound in drug discovery programs targeting neurological disorders or inflammatory conditions. Additionally, its ability to modulate cellular signaling pathways has been investigated, providing insights into its mechanism of action at the molecular level.

In terms of applications, 3-Oxa-6-Azabicyclo[3.1.1]Heptane-6-Carboximidamide holds promise in both pharmacological and materials science domains. Its incorporation into polymer matrices has shown enhanced mechanical properties, indicating its potential use in advanced materials development. Furthermore, its role as an intermediate in the synthesis of more complex molecules continues to be explored, highlighting its versatility in chemical synthesis.

The environmental impact and safety profile of this compound are also areas of interest, particularly given its potential widespread use in industrial and medical applications. Studies on its biodegradation pathways and toxicity profiles are ongoing, with preliminary results suggesting that it undergoes efficient metabolic clearance under physiological conditions.

In conclusion, 3-Oxa-6-Azabicyclo[3.1.1]Heptane-6-Carboximidamide, with its unique structural features and promising biological properties, represents a valuable addition to the arsenal of compounds available for research and development across multiple disciplines.